![molecular formula C19H20N2O3S B2645852 N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-3,4-dimethoxybenzamide CAS No. 380903-56-0](/img/structure/B2645852.png)
N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-3,4-dimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-3,4-dimethoxybenzamide” is a chemical compound with the linear formula C27H24N4O2S3 . It has a molecular weight of 532.71 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound is defined by its linear formula, C27H24N4O2S3 . This indicates that it contains 27 carbon atoms, 24 hydrogen atoms, 4 nitrogen atoms, 2 oxygen atoms, and 3 sulfur atoms .Physical And Chemical Properties Analysis
This compound has a molecular weight of 532.71 . The CAS Number is 380218-27-9 . Unfortunately, other specific physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the current resources .Scientific Research Applications
Medicinal Chemistry and Drug Development
The cyanoacetamide moiety in this compound makes it a valuable building block for synthesizing novel heterocyclic structures. Researchers have explored its potential as a precursor for chemotherapeutic agents. Specifically:
- Heterocyclic Synthesis : N-aryl and/or heteryl cyanoacetamides serve as versatile reactants. Their carbonyl and cyano groups enable reactions with common bidentate reagents, leading to diverse heterocyclic compounds. The active hydrogen on C-2 can participate in condensation and substitution reactions .
Anti-Inflammatory and Anti-Cancer Properties
Recent studies have highlighted the potential of related compounds in inhibiting enzymes associated with inflammation and cancer:
- 5-Lipoxygenase (5-LOX) Inhibition : The high binding energy observed for similar compounds suggests their potential as 5-LOX inhibitors, which could be relevant for anti-inflammatory drug development .
- Antitumor Activity : Derivatives of cyanoacetamide, including those with thiophene rings, have demonstrated antitumor effects. Compound 12, for instance, exhibited strong inhibitory activity against various organisms .
Synthesis of Heterocyclic Derivatives
Researchers have used N-substituted cyanoacetamides to synthesize various heterocyclic compounds:
Safety and Hazards
properties
IUPAC Name |
N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-3,4-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O3S/c1-23-15-9-8-12(10-16(15)24-2)18(22)21-19-14(11-20)13-6-4-3-5-7-17(13)25-19/h8-10H,3-7H2,1-2H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPZBONGHZKHUEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2=C(C3=C(S2)CCCCC3)C#N)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-3,4-dimethoxybenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.